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Proper Disposal Procedures for "CH 275": A
Critical Safety Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: CH 275

Cat. No.: B15603759

Immediate action required: Positive identification of the substance is crucial before proceeding
with any handling or disposal. The designation "CH 275" is ambiguous and corresponds to
multiple, chemically distinct products with vastly different safety protocols and disposal

requirements.

Consult the Safety Data Sheet (SDS) and the manufacturer's label on your specific container to
accurately identify the chemical. Misidentification can lead to serious safety incidents, including
fire, explosion, and toxic exposure. This guide provides disposal procedures for various
substances identified as "275" to illustrate the importance of precise identification.

Summary of Potential "CH 275" Substances and
Associated Hazards

The following table summarizes the key hazards of different substances that may be referred to
as "275". This data underscores the critical need for accurate identification before handling or

disposal.
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Product Namel/ldentifier

Key Chemical
Components

Primary Hazards

Axalta Coating Systems 275

Not specified, but described as

a liquid.

Highly flammable liquid and
vapor, causes skin irritation,
serious eye damage, may
cause respiratory irritation,
drowsiness or dizziness, and
may damage fertility or the
unborn child.[1]

All-state 275

Coated metal rods containing

nickel and titanium dioxide.

Fumes from welding can be
toxic, carcinogenic, and cause
metal fume fever.[2] Spatter
and melting metal can cause
burns and fires.[2] Arc rays can
damage eyes and skin, and

electric shock can be fatal.[2]

quick temper 275

Potassium Nitrate, Sodium
Nitrite

Oxidizing solid that may
intensify fire.[3] Toxic if
swallowed and causes serious
eye irritation.[3] Very toxic to
aquatic life with long-lasting
effects.[3]

CHEM-CREST 275

Sodium Hydroxide, Potassium

Hydroxide

Causes severe skin burns and
eye damage. Harmful if
swallowed or inhaled. Reacts
with certain metals to produce

flammable hydrogen gas.

MS-275 (Cayman Chemical)

N/A (Research Chemical)

Toxic if swallowed, may
damage fertility or the unborn
child, causes skin and serious
eye irritation, and may cause

respiratory irritation.[4]
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General Chemical Disposal Workflow

The following diagram outlines a general, procedural workflow for the safe disposal of
laboratory chemicals. This is a generalized guide; always refer to the specific SDS for your

substance.
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Preparation

Start: Identify the Chemical

Consult the Safety Data Sheet (SDS)

Don Appropriate Personal Protective Equipment (PPE)

Segregation & Containment

Segregate Waste by Hazard Class

Use a Designated, Labeled, and Compatible Waste Container

Securely Seal the Container

Disposal

Store in a Designated Waste Accumulation Area

Arrange for Pickup by Authorized Waste Disposal Service

End: Complete Disposal Documentation

Click to download full resolution via product page

General workflow for the safe disposal of laboratory chemicals.
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Detailed Disposal Protocols for Specific "275"
Substances

Axalta Coating Systems 275

o Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, and eye
or face protection.[1] If fumes are present, use an appropriate mask or self-contained
breathing apparatus.[1]

e Spill Response:

[¢]

Stop the leak if it can be done without risk.[1]

o

Move containers from the spill area.

o

Use spark-proof tools and explosion-proof equipment.

[¢]

Avoid breathing vapor or mist.

o

Ensure adequate ventilation.

» Disposal: The generation of waste should be avoided or minimized wherever possible.
Dispose of surplus and non-recyclable products via a licensed waste disposal contractor.[1]
Do not dispose of in sewers. Disposal should be in accordance with applicable regional,
national, and local laws and regulations.[1]

All-state 275 (Welding Rods)
» Handling: Wear gloves when handling to prevent contaminating hands with product dust.[2]

e Waste Management:

o

Solid objects may be picked up and placed into a container.[2]

[¢]

Do not discard as refuse.[2]

[¢]

Refer to section 13 of the SDS for specific disposal instructions.[2]
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» Note: The primary hazards are associated with the welding process (fumes, radiation, etc.),
not the rod itself in its solid, unused state.

quick temper 275
e Personal Protective Equipment (PPE): Wear rubber protective gloves and goggles.[3]
o Spill Response:

o Keep away from heat, clothing, and other combustible materials.[3]

o Contain and clean up spills immediately.

o Persons performing cleanup should wear adequate PPE.[3]

o Disposal: Dispose of contents/container in accordance with local, regional, national, or
international regulations.[3] This substance is very toxic to aquatic life, so releases to the
environment must be avoided.[3]

MS-275 (Cayman Chemical)

e Environmental Precautions: Do not allow to enter sewers, or surface or ground water.[4] It is
slightly hazardous for water.[4]

o Containment and Cleaning Up: Dispose of contaminated material as waste according to
section 13 of the SDS.[4] Ensure adequate ventilation.[4]

o Disposal: The substance is classified and labeled according to the Globally Harmonized
System (GHS).[4] Follow all federal, state, and local environmental regulations.

Important Considerations for Researchers and Scientists:
» Never mix different chemical wastes.
o Always label waste containers clearly and accurately.

e Maintain an inventory of all chemicals and their waste products.
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e Consult your institution's Environmental Health and Safety (EHS) department for specific
guidance on disposal procedures.

By adhering to these guidelines and, most importantly, correctly identifying the specific "CH
275" substance you are working with, you can ensure a safe and compliant disposal process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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